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Compound of Interest

Compound Name: Biondinin C

Cat. No.: B198517 Get Quote

Biondinin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Biondinin C is a natural product isolated from the fruits of Illicium simonsii. While the chemical

properties of Biondinin C have been characterized, extensive research into its biological

activities and potential therapeutic applications is not yet available in the public domain. This

technical guide provides a summary of the known information on Biondinin C and highlights

the broader biological context of its source, Illicium simonsii, a plant known for producing a

variety of bioactive compounds.

Chemical Properties
A clear set of chemical identifiers for Biondinin C is available, providing a solid foundation for

any future research.

Property Value Source

CAS Number 55511-08-5 [1][2][3]

Molecular Formula C₁₉H₂₄O₃

Molecular Weight 300.39 g/mol
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Biological Activity of Compounds from Illicium
simonsii
While specific biological data for Biondinin C is not readily available, studies on other

compounds isolated from Illicium simonsii have revealed a range of pharmacological activities.

This suggests that the plant is a rich source of potentially therapeutic agents. Research on the

extracts and other isolated constituents of Illicium simonsii has indicated anti-inflammatory,

antibacterial, antiviral, and neuroprotective effects.

For instance, other compounds from Illicium simonsii have demonstrated:

Antiviral Activity: Illisimonone A, a diterpenoid from the plant, has shown potential antiviral

activity against the Coxsackie B3 virus.

Neuroprotective Effects: Illisimonin B and henrylactone A have exhibited potential

neuroprotective effects against oxygen-glucose deprivation-induced cell injury in SK-N-SH

cells.

It is important to note that these activities have not been attributed to Biondinin C itself, and

further research is required to determine if it possesses similar or other biological properties.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of compounds from

Illicium simonsii are available in the scientific literature. A general workflow for such studies is

outlined below.

Plant Material
(Fruits of Illicium simonsii)

Extraction
(e.g., with 95% Ethanol)

Chromatographic Separation
(Silica gel, ODS column) Preparative HPLC Isolation of Pure Compounds

(e.g., Biondinin C)

Structure Elucidation
(NMR, MS)

Biological Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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